2-(5-Amino-2-chlorophenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(5-amino-2-chlorophenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C13H10ClN3O/c14-10-3-1-7(15)5-9(10)13-17-11-6-8(16)2-4-12(11)18-13/h1-6H,15-16H2
• InChI Key: VIQJGLFCORWEBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C(O2)C3=C(C=CC(=C3)N)Cl
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol

Description

2-(5-Amino-2-chlorophenyl)-1,3-benzoxazol-5-amine, also known as AC-262,536, is a synthetic compound that belongs to the family of selective androgen receptor modulators (SARMs). It was initially developed to treat conditions such as osteoporosis and muscle wasting associated with aging and chronic diseases. AC-262,536 has gained significant attention in the scientific community due to its potential applications in the field of sports medicine, bodybuilding, and athletic performance enhancement.

Scientific Research Applications

2-(5-Amino-2-chlorophenyl)-1,3-benzoxazol-5-amine has been extensively studied for its potential applications in sports medicine, bodybuilding, and athletic performance enhancement. It has been shown to increase muscle mass, strength, and endurance in animal models. This compound has also been found to improve bone density and reduce the risk of fractures in postmenopausal women. Additionally, it has been investigated for its potential to treat conditions such as muscle wasting and cachexia associated with cancer and other chronic diseases.

Mechanism of Action

2-(5-Amino-2-chlorophenyl)-1,3-benzoxazol-5-amine works by selectively binding to androgen receptors in skeletal muscle and bone tissue. This leads to an increase in protein synthesis and muscle fiber hypertrophy, resulting in increased muscle mass and strength. This compound also has anabolic effects on bone tissue, leading to increased bone density and strength.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It increases muscle fiber size and number, leading to increased muscle mass and strength. This compound also increases bone density and strength, reducing the risk of fractures. Additionally, it has been shown to improve glucose metabolism and insulin sensitivity, which may have potential applications in the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 2-(5-Amino-2-chlorophenyl)-1,3-benzoxazol-5-amine is its selectivity for androgen receptors in skeletal muscle and bone tissue, which reduces the risk of unwanted side effects such as prostate enlargement and hair loss. However, its potential applications in humans are limited by a lack of clinical studies and safety data. Additionally, its use in athletic performance enhancement is prohibited by the World Anti-Doping Agency.

Future Directions

There are several future directions for research on 2-(5-Amino-2-chlorophenyl)-1,3-benzoxazol-5-amine. One area of interest is its potential applications in the treatment of muscle wasting and cachexia associated with cancer and other chronic diseases. Another area of interest is its potential to improve bone density and reduce the risk of fractures in postmenopausal women. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, as well as its potential applications in sports medicine and athletic performance enhancement.

Synthesis Methods

The synthesis of 2-(5-Amino-2-chlorophenyl)-1,3-benzoxazol-5-amine involves a multi-step process that begins with the reaction of 2-chloro-5-nitrophenylamine with 2-aminophenol in the presence of a base to form 2-(5-nitro-2-chlorophenyl)-1,3-benzoxazole. This intermediate is then reduced to 2-(5-amino-2-chlorophenyl)-1,3-benzoxazole using a reducing agent such as palladium on carbon. Finally, the amine group is acylated using a carboxylic acid derivative to form this compound.